Cas no 879071-29-1 (1-methyl-7-(3-methylphenoxy)methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 1-methyl-7-(3-methylphenoxy)methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 879071-29-1
• MF: C₁₆H₁₆N₄O₄
• MW: 328.322643280029
• CID: 5437672
• Update Time: 2025-05-17

1-methyl-7-(3-methylphenoxy)methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-7-[(3-methylphenoxy)methyl]-7,8-dihydropurino[8,7-b][1,3]oxazole-1,3-dione
• 1-methyl-7-(3-methylphenoxy)methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C16H16N4O4/c1-9-4-3-5-10(6-9)23-8-11-7-20-12-13(17-16(20)24-11)19(2)15(22)18-14(12)21/h3-6,11H,7-8H2,1-2H3,(H,18,21,22)
• InChI Key： QCAHMVCXYTVFPS-UHFFFAOYSA-N
• SMILES： N12CC(COC3=CC=CC(C)=C3)OC1=NC1=C2C(=O)NC(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1-methyl-7-(3-methylphenoxy)methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione

Chemical Profile of 1-methyl-7-(3-methylphenoxy)methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 879071-29-1)

The compound 1-methyl-7-(3-methylphenoxy)methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo[3,2-g]purine-2,4-dione, identified by its CAS number 879071-29-1, represents a structurally complex heterocyclic molecule with significant potential in pharmaceutical research. This compound belongs to the oxazolopurine class, a scaffold that has garnered considerable attention due to its biological activity and versatility in drug design. The presence of multiple functional groups, including a methyl substituent at the 1-position and a 3-methylphenoxymethyl moiety at the 7-position, contributes to its unique chemical properties and reactivity.

Recent advancements in medicinal chemistry have highlighted the importance of oxazolopurine derivatives in the development of novel therapeutic agents. The 1-methyl-7-(3-methylphenoxy)methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo[3,2-g]purine-2,4-dione structure exhibits promising pharmacological profiles that make it a valuable candidate for further investigation. Specifically, its ability to interact with biological targets such as enzymes and receptors has been explored in various preclinical studies. These interactions are critical for modulating cellular processes and have implications in treating a range of diseases.

The methyl group at the 1-position of the oxazolopurine core influences the electronic distribution of the molecule, affecting its binding affinity and metabolic stability. This modification is particularly significant in drug design, as it can enhance solubility and bioavailability while maintaining biological efficacy. Additionally, the 3-methylphenoxy)methyl side chain introduces hydrophobicity and rigidity to the molecule, which can improve its interaction with target proteins. Such structural features are often exploited to optimize drug-like properties.

In the context of contemporary pharmaceutical research, the synthesis and characterization of this compound have been facilitated by modern synthetic methodologies. Techniques such as multi-step organic synthesis and computational modeling have enabled researchers to predict and validate the structural integrity and biological activity of 1-methyl-7-(3-methylphenoxy)methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo[3,2-g]purine-2,4-dione. These approaches not only streamline the development process but also provide insights into potential mechanisms of action.

One of the most compelling aspects of this compound is its potential application in oncology research. Oxazolopurine derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The unique structural features of 1-methyl-7-(3-methylphenoxy)methyl-1H,2H,3H,4H,6H